Cas no 64210-01-1 (5-Thiazolecarboxylic acid, 2-(4-aminophenyl)-4-methyl-, ethyl ester)

• Product name: 5-Thiazolecarboxylic acid, 2-(4-aminophenyl)-4-methyl-, ethyl ester
• CAS No: 64210-01-1
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.32746
• CID: 1672880
• PubChem ID: 58326687

5-Thiazolecarboxylic acid, 2-(4-aminophenyl)-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-(4-aminophenyl)-4-methyl-, ethyl ester
• ethyl 2-(4-aminophenyl)-4-methyl-1,3-thiazole-5-carboxylate
• SCHEMBL2823339
• DTXSID20729100
• DETUXCQJGMGEFB-UHFFFAOYSA-N
• AKOS012536544
• 64210-01-1

• MDL： MFCD16660848
• Inchi： InChI=1S/C13H14N2O2S/c1-3-17-13(16)11-8(2)15-12(18-11)9-4-6-10(14)7-5-9/h4-7H,3,14H2,1-2H3
• InChI Key： DETUXCQJGMGEFB-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(C)N=C(C2=CC=C(C=C2)N)S1

Computed Properties

• Exact Mass: 262.07772
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 65.21